Facile synthesis of CoNix nanoparticles embedded in nitrogen–carbon frameworks for highly efficient electrocatalytic oxygen evolution†
Chemical Communications Pub Date: 2017-10-17 DOI: 10.1039/C7CC07115A
Abstract
We report a pyrolysis reduction method to prepare highly uniform dispersed CoNix nanoparticles embedded in nitrogen–carbon frameworks. With an appropriate value of Ni/Co, the obtained CoNi0.37–CN catalyst exhibited excellent properties and stability in electrocatalytic oxygen evolution, which are superior to those of the commercial IrO2.
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